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Compound of Interest

Compound Name: FD&C yellow 6

Cat. No.: B1143381

Ensuring the safe and compliant disposal of laboratory chemicals is a critical aspect of
research and development. This guide provides detailed procedures for the proper disposal of
FD&C Yellow 6, a synthetic azo dye, tailored for researchers, scientists, and drug development
professionals. Adherence to these guidelines will help maintain a safe laboratory environment
and ensure compliance with regulatory standards.

Immediate Safety and Handling Considerations

FD&C Yellow 6 is generally not classified as a hazardous substance; however, it can be a skin,
eye, and respiratory tract irritant.[1] Therefore, appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this
chemical. In case of a spill, the solid material should be dampened with water to prevent dust
formation and then transferred to a suitable container for disposal.[2]

Quantitative Data Summary

While specific quantitative limits for the disposal of FD&C Yellow 6 are not widely established
and often depend on local regulations, the following table summarizes key data for risk
assessment and handling.
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Property Data Citation(s)

Disodium 6-hydroxy-5-[(4-
Chemical Name sulfophenyl)azo]-2-

naphthalenesulfonate

CAS Number 2783-94-0

Molecular Formula C16H10N2Na20+S2

Physical State Solid [1]
Solubility Soluble in water [2]
Oral LDso (Rat) 10,000 mg/kg [1]

Not generally considered
hazardous, but may cause
o skin, eye, and respiratory
Hazard Classification o [11[3]
irritation.[1] Some sources
note it is not considered an

environmental hazard.[3]

Experimental Protocols for Disposal

The appropriate disposal method for FD&C Yellow 6 depends on the quantity of the waste. It is
imperative to consult and comply with all local, state, and federal regulations before proceeding
with any disposal.[1]

Protocol 1: Disposal of Small Quantities (Aqueous
Solutions)

For small quantities of dilute aqueous solutions of FD&C Yellow 6, disposal via the sanitary
sewer system is often permissible.

Methodology:

o Confirm Local Regulations: Before proceeding, verify with your institution's Environmental
Health and Safety (EHS) office that drain disposal of non-hazardous dyes is permitted.
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 Dilution: Ensure the solution is dilute. While specific concentration limits are not provided, as
a general practice, the concentration should be low enough not to cause significant
discoloration of the effluent.

o Neutralization: Check the pH of the solution. If it is acidic or basic, neutralize it to a pH
between 6.0 and 8.0 using a suitable neutralizing agent (e.g., sodium bicarbonate for acids,
dilute hydrochloric acid or acetic acid for bases).

o Disposal: Slowly pour the neutralized, dilute solution down the drain with copious amounts of
cold water. A general guideline is to use at least 100 times the volume of the solution in water
to ensure adequate flushing.

Protocol 2: Disposal of Solid Waste and Large
Quantities

For solid FD&C Yellow 6 powder and larger quantities of concentrated solutions, landfilling is
the recommended disposal method. This aligns with Flinn Scientific's Suggested Disposal
Method #26a for non-hazardous solid waste.[1]

Methodology:

o Containment: Place the solid FD&C Yellow 6 waste or absorbed liquid waste into a clearly
labeled, sealed container. For spills, absorb the material with an inert substance like sand or
vermiculite before containment.[3]

o Labeling: The container should be labeled with the chemical name ("FD&C Yellow 6" or
"Sunset Yellow FCF") and clearly marked as "Non-Hazardous Waste for Landfill."

o Segregation: Ensure the container is stored separately from hazardous waste to avoid cross-
contamination and to comply with waste management regulations.

e Institutional Procedure: Follow your institution's specific procedures for the collection and
disposal of non-hazardous solid chemical waste. This may involve direct disposal in a
designated dumpster by laboratory personnel or collection by the EHS department.[3] Do not
place chemical waste in regular laboratory trash cans that are handled by custodial staff.[3]
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of FD&C
Yellow 6.
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[ FD&C Yellow 6 Waste Generated ]
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Caption: Decision workflow for the disposal of FD&C Yellow 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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